Cas no 122008-86-0 (3-fluoro-4-(4-hydroxyphenoxy)benzonitrile)

3-fluoro-4-(4-hydroxyphenoxy)benzonitrile structure
122008-86-0 structure
Product Name:3-fluoro-4-(4-hydroxyphenoxy)benzonitrile
CAS No:122008-86-0
MF:C13H8FNO2
MW:229.206526756287
CID:2617848
PubChem ID:22152688
Update Time:2025-04-21

3-fluoro-4-(4-hydroxyphenoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-fluoro-4-(4-hydroxyphenoxy)benzonitrile
    • SCHEMBL8616842
    • 122008-86-0
    • DTXCID00573749
    • DTXSID70622995
    • Inchi: 1S/C13H8FNO2/c14-12-7-9(8-15)1-6-13(12)17-11-4-2-10(16)3-5-11/h1-7,16H
    • InChI Key: AWZMGTJMKXQLPR-UHFFFAOYSA-N
    • SMILES: FC1C=C(C#N)C=CC=1OC1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 229.05390666Da
  • Monoisotopic Mass: 229.05390666Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 53.3Ų
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